2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(2,5-dimethylphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H13NO/c1-9-5-6-10(2)11(8-9)13-12(15)4-3-7-14-13/h3-8,15H,1-2H3
• InChI Key: ZOYKHEPNSQCZIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(C=CC=N2)O
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID70682574
• Molecular Weight: 199.25 g/mol
• CAS RN: 1261995-25-8

Description

2-(2,5-Dimethylphenyl)-3-hydroxypyridine (2,5-DMPHP) is a synthetic compound used in the laboratory for a variety of purposes. It is a white, crystalline solid with a molecular formula of C10H11NO. 2,5-DMPHP is a pyridine derivative and is a derivative of phenylacetic acid. It is soluble in water, ethanol, and methanol, and has a melting point of 150-152°C. 2,5-DMPHP is used in a variety of scientific research applications, including as a substrate for enzyme assays, as a reagent in organic synthesis, and as a starting material for pharmaceuticals.

Scientific Research Applications

2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% is widely used in scientific research applications, including as a substrate for enzyme assays, as a reagent in organic synthesis, and as a starting material for pharmaceuticals. It is also used in the analysis of the structure of proteins, in the synthesis of polymers materials, and in the study of the chemical properties of organic compounds.

Mechanism of Action

2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% acts as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine in the nervous system. Inhibition of AChE results in increased levels of acetylcholine in the brain, which can lead to improved memory, learning, and other cognitive functions.
Biochemical and Physiological Effects
2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects, including inhibition of the enzyme acetylcholinesterase, inhibition of the enzyme monoamine oxidase, and inhibition of the enzyme cyclooxygenase-2. In addition, 2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% is a useful reagent for laboratory experiments due to its low cost, availability, and relatively low toxicity. It is also relatively easy to synthesize and can be stored in aqueous solution for extended periods of time. However, 2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% is not suitable for use in vivo due to its potential for toxicity.

Future Directions

In the future, 2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% may be used to develop new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, it may be used to develop new treatments for inflammation, oxidative stress, and other conditions. Furthermore, 2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% may be used in the synthesis of new materials for use in medical devices, such as drug delivery systems. Finally, 2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% may be used in the development of new methods for the synthesis of pharmaceuticals and organic compounds.

Synthesis Methods

2-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% can be synthesized in a two-step process. First, the pyridine ring is synthesized by reacting 2,5-dimethylphenol with hydroxylamine hydrochloride in aqueous solution at a temperature of 60-70°C. This reaction produces the intermediate 2-(2,5-dimethylphenyl)-3-hydroxylaminopyridine, which is then reacted with formaldehyde in aqueous solution at a temperature of 80-90°C to produce 2-(2,5-dimethylphenyl)-3-hydroxypyridine.